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Compound of Interest

3-(3-Chlorophenyl)-3'-
Compound Name:

fluoropropiophenone
CAS No.: 898786-98-6
Cat. No.: B1327566

Get Quote

Chemical Identity & Hazard Characterization

Before disposal, you must validate the chemical identity to ensure it enters the correct waste
stream. This compound contains both Chlorine and Fluorine substituents.[2]

¢ Chemical Structure Context: A dihydrochalcone derivative consisting of two phenyl rings
linked by a propanone chain.

o Ring A (Benzoyl moiety): Fluorinated at the 3' (meta) position.
o Ring B (Distal phenyl): Chlorinated at the 3 (meta) position.
» Waste Classification:Halogenated Organic Solid/Solvent.[1]

o Critical Note: The presence of Fluorine necessitates strict segregation from non-
halogenated streams. Upon incineration, this compound generates Hydrogen Fluoride
(HF) and Hydrogen Chloride (HCI), requiring scrubbed incineration facilities.
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Property Value / Classification Operational Implication

Requires dissolution or solid

Physical State Solid (Crystalline powder) )
waste bin; DO NOT flush.[1]

) Use halogenated solvents
N Low (Water); High (DCM, o
Solubility (e.g., DCM) for rinsing
DMSO, Methanol)
glassware.

) ) Segregate from Nitric
o Stable; Incompatible with ) ]
Reactivity o Acid/Peroxides to prevent
Strong Oxidizers ) ]
exothermic reaction.

D022 (Chloroform ref) / FO02 Default to Halogenated Waste

(Halogenated solvents) Stream.

EPA Waste Code

. - Zero Tolerance for drain
Aquatic Toxicity Acute Category 1 (H400) gi |
isposal.

Strategic Disposal Protocol

This protocol uses a Self-Validating System: at each step, a physical check prevents
downstream errors (e.g., mixing with oxidizers or non-halogens).[1]

Phase 1: Pre-Disposal Segregation (The "Halogen Rule")

Causality: Mixing halogenated waste with non-halogenated solvents (e.g., Acetone, Ethanol)
contaminates the entire bulk container. Disposal facilities charge 2-3x more for halogenated
waste, and improper labeling can damage incinerators not equipped for HF scrubbing.[1]

» Action: Designate a specific waste container labeled "HALOGENATED ORGANIC WASTE."

 Validation: Verify the container tag is Red or Yellow (depending on institutional color coding
for halogens) and explicitly lists "Fluorine/Chlorine Content."

Phase 2: Solubilization & Transfer (For Residuals)

If the compound is adhering to glassware:
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» Solvent Choice: Use Dichloromethane (DCM) or Chloroform.

o Why? These are already halogenated. Using Acetone increases the volume of
"flammable” waste but forces the cheaper solvent into the expensive "halogenated”
stream.

e Rinse Protocol: Triple rinse the flask.

o Transfer: Pour rinsate into the Halogenated Waste Carboy.

Phase 3: Solid Waste Disposal (Bulk Substance)
If disposing of >500mg of pure solid:

» Containment: Do not dissolve unnecessarily. Place the solid in a screw-top jar (HDPE or
Glass).

» Secondary Containment: Place the jar into a clear, sealable bag (4-mil polyethylene).
e Tagging: Attach a hazardous waste tag directly to the bag/jar.

o Mandatory Text: "3-(3-Chlorophenyl)-3'-fluoropropiophenone - Solid.[1][3][4] TOXIC.
HALOGENATED."

Workflow Visualization (Decision Logic)

The following diagram illustrates the decision matrix for disposing of this compound. This logic
prevents the common error of diluting halogenated solids into non-halogenated liquid streams.
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Start: 3-(3-Chlorophenyl)-3'-fluoropropiophenone Waste

Is the waste Solid or Liquid?

Dissolved Bulk Solid

Liquid / Solution Solid / Powder

pd

Does solvent contain Halogens? S DS NS It

(Double Bag)

o (Acetone, EtOH)

CONTAMINATION ALERT! o . o
Yes (DCM, Chloroform) T o o e e o [ et Label: 'Halogenated Organic Solid

1
Re-route Final Pickup

Add to HALOGENATED Solvent Carboy

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated aromatic ketone waste. Note the critical
re-routing of non-halogenated solvents if they are contaminated by the solute.

Emergency Response & Spill Control

In the event of a spill of 3-(3-Chlorophenyl)-3'-fluoropropiophenone:

* PPE Upgrade: Immediately don Nitrile gloves (double layer) and safety goggles. If powder is
airborne, use an N95 or P100 respirator.
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e Dry Spill:

o

Do not sweep vigorously (generates dust).[5]

[¢]

Cover with a wet paper towel (dampened with water) to suppress dust.

[¢]

Scoop into a wide-mouth jar.

[e]

Label as "Halogenated Spill Debris."
o Wet Spill (Solution):
o Absorb with Vermiculite or Polypropylene pads.

o Do NOT use standard paper towels if the solvent is an oxidizer (unlikely here, but good
practice).

o Dispose of absorbent material into the Halogenated Solid Waste bin.

Regulatory & Compliance Check
o EPA (USA): This compound falls under "Characteristic Hazardous Waste" due to toxicity and

halogen content. It must be incinerated at a permitted facility (TSDF).

o Drain Disposal: Strictly Prohibited.[6][7] The compound is likely H410 (Very toxic to aquatic
life with long-lasting effects) based on its chlorinated/fluorinated structure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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